N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide

• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: N-tert-butyl-4-(cyclopropanecarbonylcarbamothioylamino)benzamide
• InChI: InChI=1S/C16H21N3O2S/c1-16(2,3)19-14(21)11-6-8-12(9-7-11)17-15(22)18-13(20)10-4-5-10/h6-10H,4-5H2,1-3H3,(H,19,21)(H2,17,18,20,22)
• InChI Key: JUJGYHLVOXONNT-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2CC2

Description

N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide, also known as CTB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. CTB is a thioamide derivative that has been shown to exhibit various biological effects, making it a promising tool for investigating different biological processes.

Mechanism of Action

The mechanism of action of N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide as a PTP inhibitor involves the formation of a covalent bond between the thioamide group of N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide and the cysteine residue in the active site of the PTP. This covalent bond results in the irreversible inhibition of the PTP, which leads to the modulation of cellular signaling pathways.
Biochemical and Physiological Effects:
N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of immune responses. N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide has also been shown to have anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide in lab experiments is its potency as a PTP inhibitor. N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide has been shown to be more potent than other PTP inhibitors, making it a valuable tool for investigating PTPs. However, one limitation of using N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide is its irreversible inhibition of PTPs, which can make it difficult to study the dynamic regulation of PTP activity.

Future Directions

There are several future directions for the use of N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide in scientific research. One potential application is the development of N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide-based therapies for the treatment of inflammatory diseases, such as rheumatoid arthritis. Another direction is the use of N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide as a tool for investigating the role of PTPs in cancer development and progression. Additionally, N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide can be used for the identification of new PTP inhibitors, which can be used as potential drug candidates for various diseases.
In conclusion, N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide is a promising tool for investigating different biological processes, particularly in the context of PTP regulation. Its potency as a PTP inhibitor and its various biological effects make it a valuable candidate for future research and therapeutic development.

Synthesis Methods

The synthesis of N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide involves the reaction of N-tert-butyl-4-aminobenzamide with cyclopropyl isocyanate and hydrogen sulfide. The reaction proceeds under mild conditions and yields N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide as a white crystalline solid. The purity of N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide can be further improved by recrystallization or column chromatography.

Scientific Research Applications

N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide has been used in various scientific studies as a tool for investigating different biological processes. It has been shown to be a potent inhibitor of protein tyrosine phosphatases (PTPs), which play a crucial role in regulating cellular signaling pathways. N-tert-butyl-4-{[(cyclopropylcarbonyl)carbamothioyl]amino}benzamide has also been used as a probe for studying the structure and function of PTPs, as well as for identifying new PTP inhibitors.